Cas no 647008-31-9 (1-Hexanone, 1-[2-(acetyloxy)-4-methoxy-3-methylphenyl]-)

• Product Name: 1-Hexanone, 1-[2-(acetyloxy)-4-methoxy-3-methylphenyl]-
• CAS No: 647008-31-9
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 418832
• PubChem ID: 71379113
• Update Time: 2025-04-19

1-Hexanone, 1-[2-(acetyloxy)-4-methoxy-3-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-[2-(acetyloxy)-4-methoxy-3-methylphenyl]-
• (6-hexanoyl-3-methoxy-2-methylphenyl) acetate
• 647008-31-9
• 6-HEXANOYL-3-METHOXY-2-METHYLPHENYL ACETATE
• DTXSID50801701

• Inchi： 1S/C16H22O4/c1-5-6-7-8-14(18)13-9-10-15(19-4)11(2)16(13)20-12(3)17/h9-10H,5-8H2,1-4H3
• InChI Key： OUKJDKWUAICCSQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=C(C=CC=1C(CCCCC)=O)OC

Computed Properties

• Exact Mass: 278.15186
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6